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Compound of Interest

Compound Name: Bbm-928 A

Cat. No.: B015856

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the available preclinical data on
Bbm-928 A, a quinoline-containing cyclic depsipeptide antibiotic with demonstrated antitumor
properties. The information presented herein is synthesized from foundational studies
conducted in the early 1980s, which established the primary mechanism of action and initial
antitumor profile of this compound. This document aims to serve as a resource for researchers
and drug development professionals interested in the potential therapeutic applications of
Bbm-928 A.

Core Concepts: Mechanism of Action and Molecular
Structure

Bbm-928 A is an antitumor antibiotic produced by an actinomycete strain.[1] Structurally, it is a
cyclic decadepsipeptide that features a 3-hydroxy-6-methoxyquinaldic acid chromophore.[2] It
IS a monoacetyl derivative of Bom-928 B.[1]

The primary mechanism of action of Bbm-928 A is its interaction with deoxyribonucleic acid
(DNA).[3] It acts as a bifunctional intercalating agent, a mechanism it shares with other
antibiotics like echinomycin.[2][3] This interaction involves the insertion of its two substituted
quinoline rings into the DNA double helix.[3] This bifunctional intercalation leads to a significant
unwinding of the superhelical structure of DNA.[3]
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The following diagram illustrates the proposed mechanism of DNA intercalation by Bbm-928 A.
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Mechanism of Action: Bbm-928 A DNA Intercalation
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Experimental Workflow: In Vivo Antitumor Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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